![molecular formula C6H8Br2F3N3 B2683822 (4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrobromide CAS No. 2219374-26-0](/img/structure/B2683822.png)
(4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole” is a chemical compound with the CAS Number: 497832-99-2 . It is a powder in physical form .
Molecular Structure Analysis
The molecular formula of this compound is C5H4BrF3N2 . Its molecular weight is 229 .Physical And Chemical Properties Analysis
This compound has a melting point of 28-30°C . The predicted density is 1.82±0.1 g/cm3 . It is stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
(4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrobromide and related compounds have been explored in various chemical syntheses and studies. For instance, Martins et al. (2013) investigated brominated trihalomethylenones as precursors for the synthesis of different pyrazoles, including those with 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles, through a cyclocondensation reaction with hydrazine monohydrate (Martins et al., 2013). Similarly, Choi et al. (2015) synthesized various Co(II) chloride complexes with ligands containing 1H-pyrazol-1-yl)methyl derivatives, demonstrating the importance of these compounds in coordination chemistry and materials science (Choi et al., 2015).
Photodynamic Therapy and Biomedical Applications
The compound and its derivatives have potential applications in photodynamic therapy and other biomedical areas. Pişkin et al. (2020) discussed the synthesis and characterization of new zinc phthalocyanine derivatives, highlighting their utility in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin et al., 2020). This illustrates the broader potential of pyrazole derivatives in therapeutic applications.
Crystallography and Material Science
Research into the crystallography and structural properties of pyrazole derivatives is also noteworthy. Laus et al. (2012) focused on the bromination of 1-hydroxyimidazoles, including derivatives related to our compound of interest, providing insights into their crystal structures, which is crucial for material science applications (Laus et al., 2012). These studies contribute to our understanding of the material properties and potential applications of these compounds.
Safety and Hazards
properties
IUPAC Name |
[4-bromo-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine;hydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrF3N3.BrH/c1-13-3(2-11)4(7)5(12-13)6(8,9)10;/h2,11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXXVAIBQGWLFBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)Br)CN.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8Br2F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.95 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrobromide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.